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Compound of Interest

Compound Name: SHP099 hydrochloride

CAS No.: 2200214-93-1

Cat. No.: B3182150

Get Quote

SHP099 Hydrochloride Technical Support Center
Welcome to the technical support resource for SHP099 hydrochloride, a potent and selective

allosteric inhibitor of SHP2. This guide is designed for researchers, scientists, and drug

development professionals to provide expert insights and practical solutions for common

challenges encountered during the experimental use of this compound, with a specific focus on

solubility. Our goal is to empower you with the knowledge to ensure the reliability and

reproducibility of your results.

Understanding SHP099's Mechanism of Action
SHP099 is a first-in-class, orally bioavailable small molecule that targets the protein tyrosine

phosphatase SHP2.[1][2] Unlike active-site inhibitors, SHP099 employs an allosteric

mechanism.[2][3] It binds to a tunnel-like pocket formed at the interface of the N-terminal SH2,

C-terminal SH2, and the protein tyrosine phosphatase (PTP) domains.[4][5] This binding event

stabilizes SHP2 in a closed, auto-inhibited conformation, preventing its activation and

downstream signaling.[1][6][7]
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SHP2 is a critical positive regulator of the RAS-ERK (MAPK) signaling pathway, which is

frequently hyperactivated in various human cancers.[1][5][8] By locking SHP2 in an inactive

state, SHP099 effectively suppresses this pathway, inhibiting the proliferation of cancer cells

driven by receptor tyrosine kinases (RTKs).[1][3]
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Caption: SHP2 signaling pathway and the inhibitory mechanism of SHP099.
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Solubility Profile of SHP099 Hydrochloride
The solubility of a compound is fundamental to its utility in both in vitro and in vivo experiments.

SHP099 hydrochloride's solubility can vary based on the solvent, temperature, and pH. Below

is a summary of reported solubility data.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Remarks Source(s)

DMSO 32 mg/mL ~82.3 mM

Sonication and

heating are

recommended.

[9]

DMSO >20 mg/mL >51.4 mM - [10]

Water 10 mg/mL ~25.7 mM

Requires

sonication and

heating (e.g., 10

min at 60°C).

[1][9]

Water 6 mg/mL ~15.4 mM - [1]

Methanol 15 mg/mL ~38.6 mM
Sonication is

recommended.
[9]

Ethanol Insoluble Insoluble - [1]

pH 6.8 Buffer >0.5 mM >0.5 mM

High solubility

reported in

buffer.

[1]

Note: The molecular weight of SHP099 hydrochloride is 388.72 g/mol .[1][9][11] Calculations

are based on this value.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for preparing a
primary stock solution of SHP099 hydrochloride?
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Answer: Dimethyl sulfoxide (DMSO) is the universally recommended solvent for preparing high-

concentration stock solutions of SHP099 hydrochloride.[9] It can achieve concentrations of 32

mg/mL or higher.

Expert Insight (Causality): DMSO is a powerful polar aprotic solvent capable of disrupting the

crystal lattice of complex organic molecules like SHP099 HCl. For optimal results, it is critical to

use anhydrous or low-water content DMSO. DMSO is highly hygroscopic, meaning it readily

absorbs moisture from the air.[3][12] This absorbed water can significantly decrease the

solubility of hydrophobic compounds, potentially causing your stock to be at a lower

concentration than intended or even leading to precipitation over time. Always use a fresh,

sealed bottle or an aliquot that has been properly stored to prevent moisture contamination.[1]

[12]

Q2: My SHP099 hydrochloride is not dissolving well in
aqueous buffer or cell culture medium, even at low
concentrations. What am I doing wrong?
Answer: Direct dissolution of the powdered compound in aqueous solutions can be challenging

and is often incomplete. While some datasheets report solubility in water up to 10 mg/mL, this

typically requires significant physical assistance.[1][9]

Troubleshooting Steps:

Always Start with a DMSO Stock: The most reliable method is to first prepare a concentrated

stock solution in anhydrous DMSO (e.g., 10-50 mM) as described in Q1. This ensures the

compound is fully monomerized in solution before further dilution.

Use Heat and Sonication: If you must dissolve directly in an aqueous buffer, warming the

solution to 37-60°C and using a bath sonicator can provide the necessary energy to break up

the solid-state compound and facilitate dissolution.[1][9] Be cautious with temperature, as

prolonged high heat can potentially degrade the compound.

Check the pH: The hydrochloride salt form is designed to improve aqueous solubility. Ensure

the pH of your buffer is compatible. While it shows good solubility at pH 6.8, performance in

very acidic or basic conditions may vary.[1]
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Q3: I see a white precipitate forming when I add my
DMSO stock solution to my aqueous cell culture
medium. How can I prevent this?
Answer: This is a common issue known as "crashing out," where the compound precipitates

upon transfer from a highly favorable solvent (DMSO) to a less favorable one (aqueous

medium).

Expert Insight (Causality): The concentration of SHP099 HCl in your final working solution has

likely exceeded its solubility limit in the aqueous environment. The final percentage of DMSO in

your culture medium is also a critical factor.

Solutions:

Lower the Final Concentration: This is the simplest solution. Check if your experimental

design can accommodate a lower final concentration of SHP099 HCl.

Decrease the Stock Concentration: Prepare a less concentrated DMSO stock solution (e.g.,

1 mM instead of 20 mM). This allows you to add a larger volume of the stock to your media

without introducing a high local concentration that can trigger precipitation.

Optimize the Dilution Method:

Rapid Mixing: Add the DMSO stock dropwise into the aqueous medium while vortexing or

stirring vigorously. This helps to disperse the compound quickly, preventing the formation

of localized high concentrations.

Pre-warm the Medium: Having your cell culture medium at 37°C can slightly increase the

solubility limit and speed up dispersion.

Limit Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤0.1% to 0.5%) to avoid solvent-induced cellular toxicity. If you need

to add a larger volume of stock to achieve your target concentration, account for this in your

vehicle controls.
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Q4: How should I prepare SHP099 hydrochloride for in
vivo animal studies?
Answer: Formulations for in vivo use require careful preparation to ensure the compound

remains in solution for administration (e.g., oral gavage). Standard saline or PBS is often

insufficient. A co-solvent or suspension vehicle is typically required.

Several sources provide validated recipes for in vivo formulations.[1][2][9][12] A common

approach involves a multi-component vehicle. For a clear solution suitable for oral

administration, a formulation might consist of:

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline or Water

Expert Insight (Causality): In this system, DMSO acts as the primary solvent. PEG300 serves

as a co-solvent and viscosity enhancer, helping to keep the drug in solution. Tween-80 is a

non-ionic surfactant that improves wettability and prevents precipitation, enhancing

bioavailability.

Q5: What are the recommended storage conditions for
SHP099 hydrochloride as a powder and in solution?
Answer:

Powder: Store the solid compound desiccated at -20°C for long-term stability (up to 3 years).

[9]

Solutions: Store DMSO stock solutions in small, tightly sealed aliquots at -80°C for up to one

year.[9] Avoid repeated freeze-thaw cycles, which can introduce moisture and potentially

lead to compound degradation or precipitation. Storing at -20°C is acceptable for shorter

periods (e.g., one month).[12]
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Detailed Experimental Protocols
Protocol 1: Preparing a 20 mM Stock Solution in DMSO

Pre-analysis: Equilibrate the vial of SHP099 hydrochloride powder (MW: 388.72 g/mol ) to

room temperature for at least 15 minutes before opening to prevent condensation.

Solvent Preparation: Use a new, sealed bottle of anhydrous, high-purity DMSO.

Calculation: To prepare 1 mL of a 20 mM stock solution, you will need:

0.020 mol/L * 388.72 g/mol * 0.001 L = 0.00777 g = 7.77 mg

Dissolution: Add 7.77 mg of SHP099 hydrochloride to a sterile microcentrifuge tube. Add 1

mL of anhydrous DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes. If any particulates remain, sonicate

the vial in a water bath for 5-10 minutes until the solution is completely clear.

Storage: Aliquot the clear solution into smaller volumes (e.g., 50 µL) in sterile tubes and

store at -80°C.

Protocol 2: Preparing a 10 µM Working Solution for Cell
Culture

Thaw Stock: Thaw one aliquot of your 20 mM SHP099 HCl DMSO stock solution.

Serial Dilution (Recommended): To avoid pipetting very small volumes and to minimize

precipitation risk, perform an intermediate dilution.

Add 5 µL of the 20 mM stock to 995 µL of sterile cell culture medium. This creates a 100

µM intermediate solution. Mix well by pipetting or gentle vortexing.

Final Dilution: Add 1 mL of the 100 µM intermediate solution to 9 mL of your final volume of

pre-warmed (37°C) cell culture medium. This yields a final concentration of 10 µM. The final

DMSO concentration will be 0.05%, which is well-tolerated by most cell lines.
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Verification: Ensure the final solution is clear and free of any precipitate before adding it to

your cells. Prepare a vehicle control using the same dilution steps with DMSO only.

Protocol 3: Preparing an In Vivo Formulation (2.5
mg/mL)
This protocol is adapted from published methods and may require optimization for your specific

animal model.[2][9]

Preparation: Prepare a 25 mg/mL stock solution of SHP099 HCl in anhydrous DMSO.

Vehicle Components: The final vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.

Mixing Order (Critical):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of your 25 mg/mL DMSO stock solution to the PEG300. Mix thoroughly until

the solution is clear.

Add 50 µL of Tween-80. Mix again until the solution is homogeneous and clear.

Add 450 µL of sterile saline dropwise while mixing. This brings the total volume to 1 mL

with a final SHP099 HCl concentration of 2.5 mg/mL.

Final Check: The final formulation should be a clear solution. If precipitation or phase

separation occurs, gentle warming and sonication can be used to aid dissolution.[2] Use the

formulation immediately after preparation for best results.[1][12]

Troubleshooting Workflow for Solubility Issues
If you encounter persistent solubility problems, follow this logical troubleshooting guide.
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START: SHP099 HCl
Fails to Dissolve

Are you preparing a
DMSO stock first?

STOP. Prepare a concentrated
stock in anhydrous DMSO.

(See Protocol 1)

No

Is your DMSO
anhydrous and fresh?

Yes

No Yes

Use a new, sealed bottle of
anhydrous-grade DMSO.

Hygroscopic DMSO reduces solubility.

No

Did you use sonication
and/or gentle warming?

Yes

No Yes

Apply sonication (10-15 min) and/or
warm to 37-60°C to provide

energy for dissolution.

No

Issue: Precipitate forms
when diluting into aqueous buffer?

Yes

No Yes

Problem likely resolved. If issues
persist, contact technical support

with batch number.

No SOLUTION:
1. Add stock to buffer while vortexing.
2. Use a lower concentration stock.

3. Ensure final concentration is below
solubility limit in the aqueous medium.

Yes

No Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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